Cas no 667-35-6 (2,2,2-Trifluoro-N'-(trifluoroacetyl)acetohydrazide)

• Product Name: 2,2,2-Trifluoro-N'-(trifluoroacetyl)acetohydrazide
• CAS No: 667-35-6
• MF: C₄H₂F₆N₂O₂
• MW: 224.061301708221
• MDL: MFCD00465374
• CID: 528754
• PubChem ID: 229754
• Update Time: 2025-06-28

2,2,2-Trifluoro-N'-(trifluoroacetyl)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• Aceticacid, 2,2,2-trifluoro-, 2-(2,2,2-trifluoroacetyl)hydrazide
• 2,2,2-trifluoro-N'-(2,2,2-trifluoroacetyl)acetohydrazide
• 2,2,2-Trifluoro-N'-(trifluoroacetyl)acetohydrazide
• 1,2-bis(trifluoroacetyl) hydrazine
• 1,2-di(trifluoroacetyl)hydrazine
• 2,2,2-TRIFLUORO-1-(4-METHOXYPHENYL)ETHYLAMINE
• N,N'-Bis(trifluoroacetyl)hydrazine
• N,N'-di(trifluoroacetyl)hydrazine
• di(trifluoroacetyl)hydrazine
• 2,?2,?2-?Trifluoro-?N'-?(trifluoroacetyl)?acetohydrazide
• SCHEMBL2884635
• NSC-23684
• AKOS003788957
• 667-35-6
• SR-01000640888-1
• 2,2,2-TRIFLUORO-N-(TRIFLUOROACETYL)ACETOHYDRAZIDE
• MFCD00465374
• CS-0207301
• DTXSID20281970
• 1,2-bis(trifluoroacetyl)hydrazine
• AS-10541
• CCG-51596
• NSC23684
• 2,2,2-Trifluoro-N''-(trifluoroacetyl)acetohydrazide
• G78198

• MDL： MFCD00465374
• Inchi： 1S/C4H2F6N2O2/c5-3(6,7)1(13)11-12-2(14)4(8,9)10/h(H,11,13)(H,12,14)
• InChI Key： UNVFMKVRYRCPIS-UHFFFAOYSA-N
• SMILES： FC(C(NNC(C(F)(F)F)=O)=O)(F)F

Computed Properties

• Exact Mass: 224.00200
• Monoisotopic Mass: 224.002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.609
• Boiling Point: 197.3°C at 760 mmHg
• Flash Point: 73.1°C
• Refractive Index: 1.334
• PSA: 58.20000
• LogP: 1.04020

Additional information on 2,2,2-Trifluoro-N'-(trifluoroacetyl)acetohydrazide

Recent Advances in the Application of 2,2,2-Trifluoro-N'-(trifluoroacetyl)acetohydrazide (CAS 667-35-6) in Chemical Biology and Pharmaceutical Research

2,2,2-Trifluoro-N'-(trifluoroacetyl)acetohydrazide (CAS 667-35-6) is a fluorinated hydrazide derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its trifluoroacetyl and trifluoromethyl groups, exhibits unique physicochemical properties that make it a valuable building block for the synthesis of bioactive molecules and functional materials. Recent studies have explored its potential as a key intermediate in the development of novel therapeutic agents, particularly in the areas of antimicrobial, anticancer, and anti-inflammatory drug discovery.

One of the most notable advancements in the application of 2,2,2-Trifluoro-N'-(trifluoroacetyl)acetohydrazide is its role in the synthesis of heterocyclic compounds. Researchers have successfully utilized this compound as a precursor for the construction of various nitrogen-containing heterocycles, such as pyrazoles, triazoles, and oxadiazoles, which are known for their broad-spectrum biological activities. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient one-pot synthesis of trifluoromethyl-substituted pyrazoles using 2,2,2-Trifluoro-N'-(trifluoroacetyl)acetohydrazide, highlighting its utility in medicinal chemistry.

In addition to its synthetic applications, recent investigations have revealed the potential of 2,2,2-Trifluoro-N'-(trifluoroacetyl)acetohydrazide as a bioactive molecule itself. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits moderate inhibitory activity against certain bacterial strains, suggesting its potential as a lead compound for the development of new antimicrobial agents. The presence of multiple fluorine atoms in its structure is believed to contribute to its enhanced membrane permeability and metabolic stability, which are desirable properties for drug candidates.

The mechanism of action of 2,2,2-Trifluoro-N'-(trifluoroacetyl)acetohydrazide and its derivatives has been a subject of ongoing research. Recent computational and experimental studies have provided insights into its molecular interactions with biological targets. Molecular docking simulations have shown that this compound can potentially bind to various enzyme active sites, particularly those involved in inflammatory pathways. These findings open new avenues for the rational design of more potent and selective derivatives.

From a pharmaceutical formulation perspective, recent studies have explored the physicochemical properties of 2,2,2-Trifluoro-N'-(trifluoroacetyl)acetohydrazide that are relevant to drug development. Its solubility profile, stability under various pH conditions, and compatibility with common excipients have been systematically investigated. These studies are crucial for understanding the compound's behavior in biological systems and for optimizing its delivery in potential therapeutic applications.

Looking forward, the unique properties of 2,2,2-Trifluoro-N'-(trifluoroacetyl)acetohydrazide (CAS 667-35-6) continue to inspire innovative research across multiple disciplines. Current investigations are focusing on expanding its applications in targeted drug delivery systems, where its fluorine-rich structure could be exploited for imaging purposes. Additionally, researchers are exploring its potential in materials science, particularly in the development of fluorinated polymers with specialized properties. As our understanding of this versatile compound deepens, it is expected to play an increasingly important role in advancing both chemical biology and pharmaceutical sciences.